Cas no 28800-41-1 (3-(isocyanatomethyl)-1λ?-thiolane-1,1-dione)

• Product Name: 3-(isocyanatomethyl)-1λ?-thiolane-1,1-dione
• CAS No: 28800-41-1
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• MDL: MFCD00456626
• CID: 2127949
• PubChem ID: 2772229
• Update Time: 2025-08-01

3-(isocyanatomethyl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• tetrahydro-3-(isocyanatomethyl)Thiophene 1,1-dioxide
• 3-(Isocyanatomethyl)tetrahydrothiophene 1,1-dioxide
• 3-(isocyanatomethyl)thiolane 1,1-dioxide
• 3-(isocyanatomethyl)-1λ?-thiolane-1,1-dione
• 3-(isocyanatomethyl)-1lambda6-thiolane-1,1-dione
• 3-(Isocyanatomethyl)tetrahydrothiophene1,1-dioxide
• 3-(Isocyanatomethyl)-1lambda~6~-thiolane-1,1-dione
• EN300-235847
• STL454415
• 28800-41-1
• 3-(isocyanatomethyl)-1
• MFCD00456626
• BS-39073
• AKOS016039489
• G27618
• AKOS000269536
• DBA80041
• DTXSID60378196
• 3-(ISOCYANATOMETHYL)-1??-THIOLANE-1,1-DIONE
• E?-thiolane-1,1-dione
• F1294-0097
• DA-07317
• 962-151-7
• SCHEMBL1847211

• MDL： MFCD00456626
• Inchi： 1S/C6H9NO3S/c8-5-7-3-6-1-2-11(9,10)4-6/h6H,1-4H2
• InChI Key： RHXKIRSUOWZZNS-UHFFFAOYSA-N
• SMILES： S1(CCC(CN=C=O)C1)(=O)=O

Computed Properties

• Exact Mass: 175.03031432Da
• Monoisotopic Mass: 175.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 374.8±15.0 °C at 760 mmHg
• Flash Point: 180.5±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(isocyanatomethyl)-1λ?-thiolane-1,1-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(isocyanatomethyl)-1λ?-thiolane-1,1-dione

3-(Isocyanatomethyl)-1λ^?-Thiolane-1,1-dione (CAS No. 28800-41-1): A Comprehensive Overview

3-(Isocyanatomethyl)-1λ^?-thiolane-1,1-dione (CAS No. 28800-41-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive isocyanato and dithione functionalities, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 3-(isocyanatomethyl)-1λ^?-thiolane-1,1-dione, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 3-(isocyanatomethyl)-1λ^?-thiolane-1,1-dione is particularly noteworthy. The compound features a thiolane ring with two dione groups attached to the same carbon atom, creating a highly reactive and versatile scaffold. The presence of the isocyanato group further enhances its reactivity and functional diversity. This unique combination of functional groups makes 3-(isocyanatomethyl)-1λ^?-thiolane-1,1-dione an attractive candidate for various chemical reactions and synthetic transformations.

In terms of synthesis, several methods have been reported in the literature for the preparation of 3-(isocyanatomethyl)-1λ^?-thiolane-1,1-dione. One common approach involves the reaction of a thiolane dithione precursor with an isocyanate reagent under controlled conditions. This method typically yields high purity products with good yields. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, utilizing catalysts and solvents that minimize environmental impact.

The potential applications of 3-(isocyanatomethyl)-1λ^?-thiolane-1,1-dione are diverse and promising. In medicinal chemistry, this compound has shown potential as a building block for the synthesis of novel drugs targeting various diseases. For instance, studies have demonstrated its utility in the development of antiviral agents and anticancer drugs. The isocyanato group can readily react with nucleophiles to form stable amide bonds, making it an excellent choice for conjugation reactions in drug delivery systems.

In addition to its medicinal applications, 3-(isocyanatomethyl)-1λ^?-thiolane-1,1-dione has also found use in materials science. Its reactive functional groups make it suitable for the synthesis of advanced polymers and coatings with enhanced properties such as improved mechanical strength and thermal stability. Recent research has explored its use in the development of smart materials that can respond to external stimuli such as temperature or pH changes.

The reactivity of 3-(isocyanatomethyl)-1λ^?-thiolane-1,1-dione has been extensively studied in various chemical reactions. For example, it has been used as a key intermediate in the synthesis of urea derivatives, which are important compounds in both pharmaceuticals and agrochemicals. The ability to fine-tune the reactivity through controlled conditions has made it a valuable tool in synthetic organic chemistry.

In conclusion, 3-(isocyanatomethyl)-1λ^?-thiolane-1,1-dione (CAS No. 28800-41-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactive functional groups make it an attractive candidate for a wide range of applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.